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Compound of Interest

Compound Name: 3-amino-2-nitropyridine

Cat. No.: B078374

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-amino-2-nitropyridine, a key
intermediate in the synthesis of pharmaceuticals and other specialty chemicals. This document
outlines its chemical identifiers, physical properties, synthesis, applications, and safety
information.

Core Identifiers and Properties

3-Amino-2-nitropyridine is a heterocyclic compound featuring both an amino and a nitro
functional group, making it a versatile building block in organic synthesis.[1] Its identifiers and
key properties are summarized below for easy reference.

Table 1: Chemical Identifiers for 3-Amino-2-nitropyridine
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Identifier Value

CAS Number 13269-19-7

IUPAC Name 2-nitropyridin-3-amine

Molecular Formula CsHsNsO:2

Molecular Weight 139.11 g/mol

PubChem CID 83281

MDL Number MFCD00044102

InChl Key GZBKVUGZEAJYHH-UHFFFAOYSA-N
SMILES C1=CC(=C(N=C1)N)--INVALID-LINK--[O-]

Table 2: Physical and Chemical Properties of 3-Amino-2-

nitropyridine

Property Value Reference

Yellow to brown crystalline

Appearance [1]
powder

Melting Point 194-204 °C [1]

N ) 382.3 °C at 760 mmHg

Boiling Point ) [2]
(Predicted)

Density 1.437 g/cm3 [2]

Flash Point 185 °C [2]

Purity > 98% (HPLC) [1]

N Store at 0-8 °C, in a dark, inert

Storage Conditions [1][3]

atmosphere

Synthesis and Experimental Protocols
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While the preparation of 3-amino-2-nitropyridine is described as a potentially challenging and
time-consuming process, its utility as a synthetic intermediate is well-established, particularly in
the production of 2,3-diaminopyridine.[4]

Synthesis of 2,3-Diaminopyridine from 3-Amino-2-
hitropyridine

A significant application of 3-amino-2-nitropyridine is its use as a precursor for 2,3-
diaminopyridine, a valuable building block in the synthesis of various pharmaceutical
compounds.[4][5][6] The conversion is typically achieved through catalytic reduction, a method
noted for providing good yields.[4]

Experimental Protocol: Catalytic Reduction

The following is a general protocol for the catalytic reduction of 3-amino-2-nitropyridine to
2,3-diaminopyridine. Specific conditions may vary based on the catalyst and equipment used.

Reaction Setup: In a suitable hydrogenation vessel, dissolve 3-amino-2-nitropyridine in an
appropriate solvent, such as ethanol.

» Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst (e.g., palladium on
carbon, Pd/C).

o Hydrogenation: Seal the vessel and introduce hydrogen gas to the desired pressure.

» Reaction Monitoring: Stir the reaction mixture at room temperature until the reaction is
complete, which can be monitored by techniques such as thin-layer chromatography (TLC)
or high-performance liquid chromatography (HPLC).

o Work-up: Upon completion, carefully vent the hydrogen gas and filter the reaction mixture to
remove the catalyst.

« |solation: Concentrate the filtrate under reduced pressure to yield the crude 2,3-
diaminopyridine, which can be further purified by recrystallization or chromatography.
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Synthesis of 2,3-Diaminopyridine
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Caption: A schematic overview of the synthesis of 2,3-diaminopyridine.

Applications in Drug Development and Other
Industries

3-Amino-2-nitropyridine serves as a crucial intermediate in several key industries:

e Pharmaceuticals: It is a building block for various pharmaceuticals, particularly those
targeting neurological disorders.[1] Its derivative, 2,3-diaminopyridine, is used in the
synthesis of a range of pharmaceutically important compounds.[6]

e Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides.[1]

e Dyes and Materials Science: It is an intermediate in the synthesis of dyes and is explored for
creating advanced materials like polymers and coatings.[1]
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Safety and Handling

3-Amino-2-nitropyridine is classified as harmful if swallowed and can cause skin and eye
irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this chemical. Work should be conducted in a
well-ventilated area or a fume hood. For detailed safety information, refer to the material safety
data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: 3-Amino-2-nitropyridine (CAS: 13269-
19-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078374#3-amino-2-nitropyridine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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